Cas no 2648940-10-5 (5,6-Dimethoxypyridine-3-sulfonyl fluoride)

• Product Name: 5,6-Dimethoxypyridine-3-sulfonyl fluoride
• CAS No: 2648940-10-5
• MF: C₇H₈FNO₄S
• MW: 221.206124305725
• CID: 5671823
• PubChem ID: 165664049
• Update Time: 2025-06-07

5,6-Dimethoxypyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648940-10-5
• EN300-27116681
• 5,6-dimethoxypyridine-3-sulfonyl fluoride
• 5,6-Dimethoxypyridine-3-sulfonyl fluoride

• Inchi： 1S/C7H8FNO4S/c1-12-6-3-5(14(8,10)11)4-9-7(6)13-2/h3-4H,1-2H3
• InChI Key： CIAFWEHJBGNJAQ-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(=C1)OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 221.01580707g/mol
• Monoisotopic Mass: 221.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.9Ų

Additional information on 5,6-Dimethoxypyridine-3-sulfonyl fluoride

5,6-Dimethoxypyridine-3-sulfonyl fluoride (CAS No. 2648940-10-5): An Emerging Compound in Medicinal Chemistry

5,6-Dimethoxypyridine-3-sulfonyl fluoride (CAS No. 2648940-10-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in various synthetic transformations and biological applications.

The chemical structure of 5,6-dimethoxypyridine-3-sulfonyl fluoride consists of a pyridine ring substituted with two methoxy groups at the 5 and 6 positions, and a sulfonyl fluoride group at the 3 position. This arrangement provides a combination of electron-donating and electron-withdrawing functionalities, making it an attractive candidate for the development of novel pharmaceuticals and chemical probes.

Recent research has highlighted the importance of sulfonyl fluorides in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that sulfonyl fluorides can serve as potent inhibitors of specific enzymes involved in various disease pathways. The unique reactivity of the sulfonyl fluoride group allows for the formation of covalent bonds with target proteins, thereby modulating their activity with high selectivity and potency.

In the context of 5,6-dimethoxypyridine-3-sulfonyl fluoride, its methoxy-substituted pyridine core confers additional stability and solubility properties, which are crucial for optimizing drug-like characteristics. These properties make it an ideal starting point for the design and synthesis of prodrugs, which can enhance the bioavailability and therapeutic efficacy of potential drug candidates.

Moreover, the versatility of 5,6-dimethoxypyridine-3-sulfonyl fluoride extends to its use as a synthetic intermediate in organic synthesis. Its reactivity with nucleophiles can be harnessed to introduce functional groups or modify existing structures, thereby expanding the chemical space available for drug discovery efforts. This is particularly relevant in the development of targeted therapies for complex diseases such as cancer, neurodegenerative disorders, and infectious diseases.

A notable application of sulfonyl fluorides in medicinal chemistry is their use as probes for studying protein-protein interactions (PPIs). PPIs play a critical role in many cellular processes and are often dysregulated in disease states. By designing sulfonyl fluoride-based probes that can selectively label specific proteins or protein complexes, researchers can gain valuable insights into the mechanisms underlying these interactions and identify potential therapeutic targets.

In addition to its biological applications, 5,6-dimethoxypyridine-3-sulfonyl fluoride has also been explored for its potential as a catalyst or reagent in organic synthesis. Its ability to facilitate electrophilic substitution reactions and other transformations makes it a valuable tool for synthetic chemists working on complex molecule synthesis. This dual functionality—both as a biological probe and a synthetic reagent—further underscores its importance in modern medicinal chemistry research.

The safety profile of 5,6-dimethoxypyridine-3-sulfonyl fluoride is another important consideration. While sulfonyl fluorides can be reactive, careful handling and storage protocols can mitigate potential risks. Researchers should adhere to standard laboratory safety guidelines when working with this compound to ensure safe handling and disposal.

In conclusion, 5,6-dimethoxypyridine-3-sulfonyl fluoride (CAS No. 2648940-10-5) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for the development of novel pharmaceuticals, chemical probes, and synthetic intermediates. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.